Cas no 2628280-40-8 (Nirmatrelvir)

• Product Name: Nirmatrelvir
• CAS No: 2628280-40-8
• MF: C₂₃H₃₂F₃N₅O₄
• MW: 499.5265
• MDL: MFCD34473213
• CID: 4778531
• PubChem ID: 155903259
• Update Time: 2026-02-27

Nirmatrelvir Chemical and Physical Properties

Names and Identifiers

• GTPL11503
• 7R9A5P7H32
• PF07321332
• PF 07321332
• (1R,2S,5S)-N-[(1S)-1-cyano-2-[(3S)-2-oxopyrrolidin-3-yl]ethyl]-3-[(2S)-3,3-dimethyl-2-(2,2,2-trifluoroacetamido)butanoyl]-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxamide
• (1R,2S,5S)-N-{(1S)-1-cyano-2-[(3S)-2-oxopyrrolidin-3-yl]ethyl}-6,6-dimethyl-3-[3-methyl-N-(trifluoroacetyl)-L-valyl]-3-azabicyclo[3.1.0]hexane-2-carboxamide
• Unii-7R9A5P7H32
• PF-07321332
• Nirmatrelvir
• Paxlovid
• (1R,2S,5S)-N-[(1S)-1-cyano-2-[(3S)-2-oxopyrrolidin-3-yl]ethyl]-3-[(2S)-3,3-dimethyl-2-[(2,2,2-trifluoroacetyl)amino]butanoyl]-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxamide
• (1R,2S,5S)-N-((1S)-1-Cyano-2-((3S)-2-oxopyrrolidin-3-yl)ethyl)-6,6-dimethyl-3-(3-methyl-N-(trifluoroacetyl)-L-valyl)-3-azabicyclo(3.1.0)hexane-2-carboxamide
• (1R,2S,5S)-N-{(1S)-1-cyano-2-[(3S)-2-oxopyrrolidin-3-yl]ethyl}-6,6-dimethyl-3-[
• HY-138687
• 3-Azabicyclo(3.1.0)hexane-2-carboxamide, N-((1S)-1-cyano-2-((3S)-2-oxo-3-pyrrolidinyl)ethyl)-3-((2S)-3,3-dimethyl-1-oxo-2-((2,2,2-trifluoroacetyl)amino)butyl)-6,6-dimethyl-, (1R,2S,5S)-
• 3-Azabicyclo[3.1.0]hexane-2-carboxamide, N-[(1S)-1-cyano-2-[(3S)-2-oxo-3-pyrrolidinyl]ethyl]-3-[(2S)-3,3-dimethyl-1-oxo-2-[(2,2,2-trifluoroacetyl)amino]butyl]-6,6-dimethyl-, (1R,2S,5S)-
• 2628280-40-8 (Unlabelled)
• EX-A5024
• 1ST168892
• NIRMATRELVIR [JAN]
• SARS-CoV-2 3CLpro Inhibitor PF-07321332
• (1R,2S,5S)-N-{(1S)-1-cyano-2-[(3S)-2-oxopyrrolidin-3-yl]ethyl}-3-[(2S)-3,3-dimethyl-2-(2,2,2-trifluoroacetamido)butanoyl]-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxamide
• science.abl4784, 6
• Z4994097664
• BDBM496902
• (1R,2S,5S)-N-((S)-1-Cyano-2-((S)-2-oxopyrrolidin-3-yl)ethyl)-3-((S)-3,3-dimethyl-2-(2,2,2-trifluoroacetamido)butanoyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxamide
• CHEMBL4802135
• NIRMATRELVIR [INN]
• AC-35259
• 1ST168892D9
• 870124 More info PF-00835231
• EN300-28333908
• Nirmatrelvir [USAN]
• 2628280-40-8
• NIRMATRELVIR [WHO-DD]
• PF07321332(nirmatrelvir)?
• D12244
• example E61 [WO2021250648A1]
• Paxlovid (nirmatrelvir + ritonavir)
• ZGW
• DTXSID501336829
• SCHEMBL24108848
• PF07321332(nirmatrelvir)
• DB-387718
• AT31194
• Paxlovid-d9
• PAXLOVID COMPONENT PF-07321332
• CS-0166635
• PAXLOVID COMPONENT NIRMATRELVIR
• (1S,3aS,4aR)-N-[(1S)-1-cyano-2-[(3S)-2-oxotetrahydro-1H-pyrrol-3-yl]ethyl]-2-[(2S)-3,3-dimethyl-1-oxo-2-[(trifluoroacetyl)amino]butyl]-4,4-dimethyl-2,3,3a,4a-tetrahydro-1H-cyclopropa[1,2-c]pyrrole-1-carboxamide
• CHEBI:170007
• SARS-CoV-2-3CL Protease Inhibitor PF-07321332
• WHO 12161
• Nirmatrelvir (JAN/USAN)

• MDL： MFCD34473213
• Inchi： 1S/C23H32F3N5O4/c1-21(2,3)16(30-20(35)23(24,25)26)19(34)31-10-13-14(22(13,4)5)15(31)18(33)29-12(9-27)8-11-6-7-28-17(11)32/h11-16H,6-8,10H2,1-5H3,(H,28,32)(H,29,33)(H,30,35)/t11-,12-,13-,14-,15-,16+/m0/s1
• InChI Key： LIENCHBZNNMNKG-OJFNHCPVSA-N
• SMILES： FC(C(N([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])[C@]2([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]2([H])[C@@]1([H])C(N([H])[C@]([H])(C#N)C([H])([H])[C@@]1([H])C(N([H])C([H])([H])C1([H])[H])=O)=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 499.24063901 g/mol
• Monoisotopic Mass: 499.24063901 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 964
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 131
• Molecular Weight: 499.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Nirmatrelvir

Comprehensive Overview of Nirmatrelvir (CAS No. 2628280-40-8): Mechanism, Applications, and Current Research Trends

Nirmatrelvir, identified by its CAS number 2628280-40-8, is a groundbreaking antiviral compound that has garnered significant attention in the pharmaceutical and medical communities. As a key component of Paxlovid, it plays a pivotal role in combating viral infections, particularly SARS-CoV-2. This article delves into the molecular structure, mechanism of action, clinical applications, and ongoing research surrounding this innovative compound.

The chemical name of Nirmatrelvir reflects its complex structure, which is designed to inhibit the 3CL protease (also known as the main protease or Mpro) of coronaviruses. This enzyme is essential for viral replication, making Nirmatrelvir a potent antiviral agent. Its CAS registry number 2628280-40-8 is frequently searched by researchers and healthcare professionals seeking detailed pharmacological data.

Recent studies highlight Nirmatrelvir's efficacy in reducing hospitalization rates among high-risk patients with COVID-19. This aligns with current global health priorities, as the search for effective oral antiviral treatments remains a top concern. The compound's protease inhibitor activity has also sparked interest in its potential applications against other coronavirus variants and emerging pathogens.

From a biochemical perspective, Nirmatrelvir (CAS 2628280-40-8) exhibits high selectivity for the viral protease while minimizing interactions with human enzymes. This specificity contributes to its favorable safety profile, a critical factor in its widespread therapeutic use. Researchers are particularly interested in its pharmacokinetic properties, including oral bioavailability and metabolic stability.

The development of Nirmatrelvir represents a significant advancement in antiviral drug discovery. Its molecular design incorporates lessons learned from previous protease inhibitor research, optimized for enhanced potency against SARS-CoV-2. This has led to numerous inquiries about its chemical synthesis and manufacturing process, particularly among pharmaceutical chemists.

Current research trends focus on Nirmatrelvir resistance patterns and combination therapies. Scientists are investigating whether viral mutations might affect the compound's efficacy, while exploring synergistic effects with other antiviral agents. These studies are crucial for developing next-generation treatments and addressing public health concerns about treatment durability.

From a clinical standpoint, Nirmatrelvir (CAS 2628280-40-8) has demonstrated significant promise in outpatient treatment settings. Its ability to reduce viral load quickly makes it particularly valuable for early intervention strategies. Healthcare providers frequently search for information about dosage guidelines, drug interactions, and patient eligibility criteria.

The global pharmaceutical landscape continues to evolve with Nirmatrelvir at the forefront of COVID-19 therapeutics. Regulatory agencies worldwide have granted emergency use authorization for products containing this compound, reflecting its importance in pandemic response efforts. This has increased demand for technical specifications and stability data associated with CAS 2628280-40-8.

Future research directions for Nirmatrelvir include exploring its potential against other viral pathogens beyond coronaviruses. Preliminary studies suggest its protease inhibition mechanism may be adaptable to other viruses with similar replication strategies. This expands the compound's potential significance in broad-spectrum antiviral development.

In conclusion, Nirmatrelvir (CAS No. 2628280-40-8) represents a major advancement in antiviral therapy with particular relevance to current global health challenges. Its unique mechanism of action, clinical effectiveness, and potential for further development make it a subject of intense scientific interest and public health importance.